Cas no 53587-29-4 (L-DOPA-2,5,6-d3)

• Product Name: L-DOPA-2,5,6-d3
• CAS No: 53587-29-4
• MF: C₉H₁₁NO₄
• MW: 200.206427812576
• MDL: MFCD00075014
• CID: 367165
• Update Time: 2025-04-19

L-DOPA-2,5,6-d3 Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine-2,3,6-d3,5-hydroxy- (9CI)
• L-DOPA-2,5,6-d3
• L-DOPA-ring-d3
• (+-)-3,4-Dihydroxy-< 2,5,6-2H3> -phenylalanin
• 2,3,6-trideuterio-4,5-dihydroxy-phenylalanine
• 3-(3,4-Dihydroxyphenyl-2,5,6-d3)-L-alanine
• AC1OC9BD
• AG-F-84256
• CTK8G0525
• Dopa-phenyl-d3
• L-(2',5',6'-2H3)DOPA
• L-Dihydroxyphenylalanine-2H3
• L-DOPA-(ring-d3)

• MDL： MFCD00075014
• Inchi： 1S/C9H11NO4/c10-6(9(13)14)3-5-1-2-7(11)8(12)4-5/h1-2,4,6,11-12H,3,10H2,(H,13,14)/t6-/m0/s1/i1D,2D,4D
• InChI Key： WTDRDQBEARUVNC-UOCCHMHCSA-N
• SMILES： OC1=C(C([2H])=C([2H])C(=C1[2H])C[C@@H](C(=O)O)N)O

Computed Properties

• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: solid
• Melting Point: 292 °C (dec.)(lit.)
• Solubility: Not available

L-DOPA-2,5,6-d3 Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R22